Cefpiramide
Cefpiramide
Cefpiramide is a third-generation, semi-synthetic, beta-lactam cephalosporin antibiotic with antibacterial activity. Cefpiramide binds to penicillin-binding proteins (PBPs), transpeptidases that are responsible for crosslinking of peptidoglycan. By preventing crosslinking of peptidoglycan, cell wall integrity is lost and cell wall synthesis is halted.
Cefpiramide, also known as sumcefal or CPM, belongs to the class of organic compounds known as peptides. Peptides are compounds containing an amide derived from two or more amino carboxylic acid molecules (the same or different) by formation of a covalent bond from the carbonyl carbon of one to the nitrogen atom of another. Cefpiramide is a drug which is used for treatment of severe infections caused by susceptible bacteria such as p. aeruginosa. Cefpiramide is considered to be a practically insoluble (in water) and relatively neutral molecule. Cefpiramide has been detected in multiple biofluids, such as urine and blood. Within the cell, cefpiramide is primarily located in the cytoplasm and membrane (predicted from logP).
Cefpiramide is a third-generation cephalosporin antibiotic with [(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl and (R)-2-{[(4-hydroxy-6-methylpyridin-3-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a broad spectrum of antibacterial activity. It has a role as an antibacterial drug. It is a cephalosporin and a carboxylic acid. It is a conjugate acid of a cefpiramide(1-).
Cefpiramide, also known as sumcefal or CPM, belongs to the class of organic compounds known as peptides. Peptides are compounds containing an amide derived from two or more amino carboxylic acid molecules (the same or different) by formation of a covalent bond from the carbonyl carbon of one to the nitrogen atom of another. Cefpiramide is a drug which is used for treatment of severe infections caused by susceptible bacteria such as p. aeruginosa. Cefpiramide is considered to be a practically insoluble (in water) and relatively neutral molecule. Cefpiramide has been detected in multiple biofluids, such as urine and blood. Within the cell, cefpiramide is primarily located in the cytoplasm and membrane (predicted from logP).
Cefpiramide is a third-generation cephalosporin antibiotic with [(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl and (R)-2-{[(4-hydroxy-6-methylpyridin-3-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a broad spectrum of antibacterial activity. It has a role as an antibacterial drug. It is a cephalosporin and a carboxylic acid. It is a conjugate acid of a cefpiramide(1-).
Brand Name:
Vulcanchem
CAS No.:
70797-11-4
VCID:
VC0047137
InChI:
InChI=1S/C25H24N8O7S2/c1-11-7-16(35)15(8-26-11)20(36)27-17(12-3-5-14(34)6-4-12)21(37)28-18-22(38)33-19(24(39)40)13(9-41-23(18)33)10-42-25-29-30-31-32(25)2/h3-8,17-18,23,34H,9-10H2,1-2H3,(H,26,35)(H,27,36)(H,28,37)(H,39,40)/t17-,18-,23-/m1/s1
SMILES:
CC1=CC(=O)C(=CN1)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O
Molecular Formula:
C₂₅H₂₄N₈O₇S₂
Molecular Weight:
612.6 g/mol
Cefpiramide
CAS No.: 70797-11-4
Reference Standards
VCID: VC0047137
Molecular Formula: C₂₅H₂₄N₈O₇S₂
Molecular Weight: 612.6 g/mol
CAS No. | 70797-11-4 |
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Product Name | Cefpiramide |
Molecular Formula | C₂₅H₂₄N₈O₇S₂ |
Molecular Weight | 612.6 g/mol |
IUPAC Name | (6R,7R)-7-[[(2R)-2-(4-hydroxyphenyl)-2-[(6-methyl-4-oxo-1H-pyridine-3-carbonyl)amino]acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
Standard InChI | InChI=1S/C25H24N8O7S2/c1-11-7-16(35)15(8-26-11)20(36)27-17(12-3-5-14(34)6-4-12)21(37)28-18-22(38)33-19(24(39)40)13(9-41-23(18)33)10-42-25-29-30-31-32(25)2/h3-8,17-18,23,34H,9-10H2,1-2H3,(H,26,35)(H,27,36)(H,28,37)(H,39,40)/t17-,18-,23-/m1/s1 |
Standard InChIKey | PWAUCHMQEXVFJR-PMAPCBKXSA-N |
Isomeric SMILES | CC1=CC(=O)C(=CN1)C(=O)N[C@H](C2=CC=C(C=C2)O)C(=O)N[C@H]3[C@@H]4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O |
SMILES | CC1=CC(=O)C(=CN1)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O |
Canonical SMILES | CC1=CC(=O)C(=CN1)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O |
Physical Description | Solid |
Description | Cefpiramide is a third-generation, semi-synthetic, beta-lactam cephalosporin antibiotic with antibacterial activity. Cefpiramide binds to penicillin-binding proteins (PBPs), transpeptidases that are responsible for crosslinking of peptidoglycan. By preventing crosslinking of peptidoglycan, cell wall integrity is lost and cell wall synthesis is halted. Cefpiramide, also known as sumcefal or CPM, belongs to the class of organic compounds known as peptides. Peptides are compounds containing an amide derived from two or more amino carboxylic acid molecules (the same or different) by formation of a covalent bond from the carbonyl carbon of one to the nitrogen atom of another. Cefpiramide is a drug which is used for treatment of severe infections caused by susceptible bacteria such as p. aeruginosa. Cefpiramide is considered to be a practically insoluble (in water) and relatively neutral molecule. Cefpiramide has been detected in multiple biofluids, such as urine and blood. Within the cell, cefpiramide is primarily located in the cytoplasm and membrane (predicted from logP). Cefpiramide is a third-generation cephalosporin antibiotic with [(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl and (R)-2-{[(4-hydroxy-6-methylpyridin-3-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a broad spectrum of antibacterial activity. It has a role as an antibacterial drug. It is a cephalosporin and a carboxylic acid. It is a conjugate acid of a cefpiramide(1-). |
Related CAS | 74849-93-7 (hydrochloride salt) |
Solubility | 6.68e-02 g/L |
Synonyms | (6R,7R)-7-((R)-2-(4-Hydroxy-6-methylnicotinamido)-2-(4-hydroxyphenyl)acetamido)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; [6R-[6α,7β(R*)]]-7-[[[[(4-Hydroxy-6-methyl-3-pyridinyl)carbonyl]a |
PubChem Compound | 636405 |
Last Modified | Nov 11 2021 |
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